Cas no 67-20-9 (Nitrofurantoin)

Nitrofurantoin is a synthetic antibacterial agent belonging to the nitrofuran class, primarily used to treat and prevent urinary tract infections (UTIs) caused by susceptible strains of Escherichia coli and other Gram-negative and Gram-positive bacteria. Its mechanism of action involves the inhibition of bacterial enzymes, disrupting DNA, RNA, and protein synthesis. Nitrofurantoin exhibits high urinary concentration with minimal systemic absorption, making it particularly effective for lower UTIs. It is available in both macrocrystalline and monohydrate forms, offering improved bioavailability and reduced gastrointestinal side effects. Its low resistance development and targeted action make it a reliable choice for uncomplicated UTIs when contraindications are considered.

Nitrofurantoin structure

Product Name:Nitrofurantoin

CAS No:67-20-9

MF:C₈H₆N₄O₅

MW:238.157041072845

MDL:MFCD00003224

CID:33856

PubChem ID:6604200

Update Time:2025-05-28

Nitrofurantoin Chemical and Physical Properties

Names and Identifiers

- Nitrofurantoin
- 1-(((5-nitro-2-furanyl)methylene)amino)-2,4-imidazolidinedione
- 1-(5-NITRO-2-FURFURYLIDENEAMINO)HYDANTOIN
- 1-[(5-nitrofurfurylidene)amino]hydantoin
- FURADOXYL
- N-(5-NITRO-2-FURFURYLIDENE)-1-AMINOHYDANTOIN
- NITROFURANTOINE
- 1-(((5-Nitrofuran-2-yl)methylene)-amino)imidazolidine-2,4-dione
- 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]imidazolidine-2,4-dione
- NITROFURANTOIN, USP
- 5-Nitrofurantoin
- Furadantine
- Furadoine
- Furadonine
- Macrodantin
- Nitrofuradantin
- Nitrofurantoina
- Furadantin
- Nifurantin
- Furantoin
- Furadontin
- Furadantoin
- Zoofurin
- Trantoin
- Orafuran
- Macrobid
- Furobactina
- Chemiofuran
- Urofurin
- Urantoin
- Novofuran
- Furadonin
- Welfurin
- Furatoin
- Furachel
- Berkfurin
- Parfuran
- Urizept
- Ituran
- Furina
- Cystit
- Urodin
- Nitoin
- Furalan
- Urolong
- Cyantin
- Nitrofurantoinum
- Furadantine mc
- Uro-Tablinen
- Fur-ren
- Furadoninum
- Macrofuran
- Dantafur
- Nierofu
- Furaloid
- Benkfuran
- Macpac
- Nitre
- AI3-26388
- NITROFURANTOIN (MART.)
- 178170-37-1
- 1-([(5-Nitro-2-furyl)methylidene]amino)-2,4-imidazolidinedione #
- uro-tablineu
- Nitrofurantoin, Antibiotic for Culture Media Use Only
- urodil
- Furodantin
- MACROBID COMPONENT NITROFURANTOIN, MACROCRYSTALLINE
- BSPBio_000035
- SBI-0051457.P003
- N-(5-Nitro-2-furfurylideno)-1-aminohydantoina [Polish]
- HY-A0090
- SR-05000001681-1
- A16008
- Tox21_300602
- 1-{[(1E)-(5-nitrofuran-2-yl)methylidene]amino}imidazolidine-2,4-dione
- Nitrofurantoin anhydrous
- 1-[[(5-Nitro-2-furanyl)methylene]amino]-2,4-imidazolidinedione
- Uro-Selz
- NITROFURANTOIN, MACROCRYSTALLINE COMPONENT OF MACROBID
- furophen
- NITROFURANTOIN MONOHYDRATE
- Uvamin
- Spectrum5_001367
- SCHEMBL29470
- NITROFURANTOIN [HSDB]
- CAS-67-20-9
- 2,4-Imidazolidinedione, 1-[[(5-nitro-2-furanyl)methylene]amino]-
- NITROFURANTOIN (USP-RS)
- Nitro Macro (TN)
- Furadantin (TN)
- NITROFURANTOINUM ANHYDROUS [WHO-IP LATIN]
- NITROFURANTOIN (EP MONOGRAPH)
- EN300-7466667
- N-(5-Nitro-2-furfurylidine)-1-aminohydantoin; N-(5-Nitrofurfurylidene)-1aminohydantoin
- Siraliden
- Nitrofur-C
- Hydantoin, 1-[(5-nitrofurfurylidene)amino]-
- NCGC00091505-01
- Fua Med
- Berkfuran
- N-(5-Nitrofurfurylidene)-1-aminohydantoin
- DTXSID7020972
- 1-(((5-nitro-2-furyl)methylene)amino)imidazolidine-2,4-dione
- Nitrofurantoin Macrocrystals
- HMS1920P21
- LS-1560
- 1-(5-Nitro-2-furfurylidenamino)hydantoin
- NITROFURANTOIN [ORANGE BOOK]
- NITROFURANTOIN ANHYDROUS [WHO-IP]
- MFCD00003224
- SR-05000001681-2
- Nitrofurantoin, United States Pharmacopeia (USP) Reference Standard
- Urantoin (TN)
- Nitrofurantoin, Pharmaceutical Secondary Standard; Certified Reference Material
- NCI-C55196
- NITROFURANTOIN [USP-RS]
- HMS1568B17
- Macrodantin (TN)
- BPBio1_000039
- A835659
- Nitrofurantoin [USAN:INN:BAN:JAN]
- ND-3320
- Urolisa
- 1516934-90-9
- CCG-40108
- HMS500L06
- Nitrex
- Nitrofurantoin, crystalline
- cid_4509
- Macrodantina
- NITROFURANTOIN [WHO-DD]
- CHEBI:71415
- CCRIS 1192
- NITROFURANTOIN [MART.]
- 1-[(E)-[(5-nitrofuran-2-yl)methylidene]amino]imidazolidine-2,4-dione
- N-Toin
- NCGC00259473-01
- AB00513815
- Usaf ea-2
- DTXCID90972
- Ceduran
- NITROFURANTOIN [VANDF]
- s4536
- NSC-757243
- PiyEloseptyl
- Ro-Antoin
- IDI1_000224
- Furedan
- Tox21_111142
- NITROFURANTOIN [INN]
- UNII-927AH8112L
- Furophen T-Caps
- 1-{[(5-nitro-2-furyl)methylene]amino}imidazolidine-2,4-dione
- Nitrofurantoin [USAN:BAN:INN:JAN]
- CHEMBL572
- 4-hydroxy-1-{[(E)-(5-nitrofuran-2-yl)methylidene]amino}-1,5-dihydro-2H-imidazol-2-one
- CHEBI:95222
- HMS3712B17
- NSC757243
- Nitrofurantoin macrocrystal
- Furadantina MC
- 1-[(5-:nitrofurfurylidene)amino]hydantoin
- N-(5-nitro-2-furfurylidene)-1-aminohyda ntoin
- NXFQHRVNIOXGAQ-YCRREMRBSA-N
- NITROFURANTOIN MACROCRYSTALLINE [VANDF]
- Z57152561
- 1-((5-nitrofurfurylidene)amino)-hydantoin
- NITROFURANTOIN [JAN]
- AKOS001678301
- Uerineks
- NITROFURANTOIN, MACROCRYSTALLINE
- Gerofuran
- Tox21_201924
- Macrobid (TN)
- NCGC00091505-05
- Furadoin
- Furabid
- D0R0BX
- Furadantine-MC
- 2,4-Imidazolidinedione, 1-(((5-nitro-2-furanyl)methylene)amino)-
- (E)-1-[(5-nitro-2-furyl)methylideneamino]imidazolidine-2,4-dione
- MLS000028500
- 1-{[(5-nitrofuran-2-yl)methylidene]amino}imidazolidine-2,4-dione
- NITROFURANTOIN (IARC)
- Nitrofurantoin, 97%
- SCHEMBL29472
- Furophen T
- Nitrofurantoinum [INN-Latin]
- N-(5-Nitro-2-furfurylideno)-1-aminohydantoina
- 1-{[(1E)-(5-nitro-2-furyl)methylene]amino}imidazolidine-2,4-dione
- Pharmakon1600-01500433
- 1-{[(E)-(5-nitrofuran-2-yl)methylidene]amino}imidazolidine-2,4-dione
- AB00052052_03
- NSC 44150
- 2,4-imidazolidinadiona, 1-[[(5-nitro-2-furanil) metilen] amino]-
- NSC44150
- NCGC00254547-01
- Hydantoin, n-(5-nitro-2-furfurylidene)-1-amino-
- BSPBio_002073
- ND-7248
- NSC2107
- BRD-K76927775-001-05-0
- MACROBID COMPONENT NITROFURANTOIN
- Cistofuran
- HMS2095B17
- NCGC00091505-04
- Nitrofurantoina [DCIT]
- SMR000058271
- nitrofurantoin-
- NSC-2107
- D00439
- NSC-44150
- fua-med
- NITROFURANTOIN [IARC]
- Nitrofurantoin, macrocrystals
- NITROFURANTOIN [USP MONOGRAPH]
- Nitrofurantoin Macro
- Tox21_111142_1
- BIDD:GT0181
- SR-05000001681-3
- DB00698
- Fuamed
- Nitrofurantoin [USP:INN:BAN:JAN]
- BDBM57045
- NSC 2107
- Hydantoin, 1-[(5-nitrofurfurylidene)amino]- (7CI,8CI)
- 1-[(5-Nitrofurfurylidene)amino]hy_dan_toin
- NITROFURANTOIN [EP MONOGRAPH]
- HMS2091H16
- 1-[(E)-(5-nitro-2-furyl)methyleneamino]imidazolidine-2,4-dione
- NCGC00091505-07
- Prestwick2_000168
- 67-20-9
- Nitrofurantoin, VETRANAL(TM), analytical standard
- J01XE01
- SR-05000001681
- N0883
- C07268
- NITROFURANTOIN COMPONENT OF MACROBID
- Nitrofurantoine [INN-French]
- Prestwick3_000168
- NITROFURANTOIN [GREEN BOOK]
- Hydantoin, 1-((5-nitrofurfurylidene)amino)-
- NCGC00091505-09
- Alfuran
- 1-(((5-Nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione
- C8H6N4O5
- EINECS 200-646-5
- BB 0310231
- Nitrofurantoinum anhydrous
- Prestwick_358
- 1-((5-Nitrofurfurylidene)amino)hydantoin
- (E)-1-(((5-Nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione
- HSDB 3135
- NCGC00091505-08
- Macrofurin
- 1-[(E)-(5-nitro-2-furanyl)methylideneamino]imidazolidine-2,4-dione
- Q-201479
- C8-H6-N4-O5
- SR-05000001681-4
- NITROFURANTION
- 2,4-Imidazolidenedione, 1-(((5-nitro-2-furanyl)methylene)amino)-
- Urofuran
- NITROFURANTOIN [MI]
- SPECTRUM1500433
- 927AH8112L
- NCGC00091505-06
- NCGC00091505-03
- Nifuretten
- 1-((5-nitro-2-furanyl)methylene)amino-2,4-imidazolidenedione
- Nitro Macro
- Nitrofurantoin (JAN/USP/INN)
- NITROFURANTOIN (USP MONOGRAPH)
- 5-Nitrofurantoindorn
- NITROFURANTOIN MACROCRYSTALLINE
- Phenurin
- STL454163
- NCGC00091505-10
- EN300-18241497
- STK009471
- Furadantin Retard
- Nitrofurantoin (macrocrystals)
- Nitrofurantion Macrocrystals
- Nitrofurantoinum (INN-Latin)
- 1-[[(5-nitrofuran-2-yl)methylene]amino]imidazolidine-2,4-dione
- Nitrofurantoine (INN-French)
- Furantoina
- Nitrofurantoin (USP:INN:BAN:JAN)
- LS-13402
- BRD-K76927775-001-10-0
- BRD-K76927775-001-11-8
- SCHEMBL26698906
- 1ST4209
- MDL： MFCD00003224
- Inchi： 1S/C8H6N4O5/c13-6-4-11(8(14)10-6)9-3-5-1-2-7(17-5)12(15)16/h1-3H,4H2,(H,10,13,14)/b9-3+
- InChI Key： NXFQHRVNIOXGAQ-YCRREMRBSA-N
- SMILES： O1C(=CC=C1/C=N/N1C(NC(C1)=O)=O)[N+](=O)[O-]

Computed Properties

Exact Mass: 238.03400
Monoisotopic Mass: 238.034
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 390
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 5
XLogP3: -0.5
Topological Polar Surface Area: 121
Molecular Weight: 238.16

Experimental Properties

Color/Form: Orange yellow needle like crystals, dark color when exposed to light, odorless, bitter taste
Density: 1.5824 (rough estimate)
Melting Point: 268°C(dec.)(lit.)
Boiling Point: 380.75°C (rough estimate)
Flash Point: 43
Refractive Index: 1.6700 (estimate)
Solubility: DMF: soluble50mg/mL
Water Partition Coefficient: <0.01 g/100 mL at 19 ºC
Stability/Shelf Life: Stability Stable, but light-sensitive. Combustible. Incompatible with strong oxidizing agents, strong alkalies, strong acids. Decomposes upon contact with most metals other than stainless steel and aluminium.
PSA: 120.73000
LogP: 0.86340
Odor: ODORLESS
Merck: 6599
Sensitiveness: Light Sensitive & Hygroscopic
pka: 7.2(at 25℃)
λmax: 358(MeOH)(lit.)
Solubility: Mg soluble in 100ml of the following solvents

Nitrofurantoin Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H302,H334
Warning Statement： P261,P342+P311
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 22-42/43
Safety Instruction： S22-S36/37-S45
Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
RTECS：MU2800000
Hazardous Material Identification：
HazardClass：6.1(b)
PackingGroup：III
TSCA：Yes
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Packing Group：III
Hazard Level：6.1(b)
Safety Term：6.1(b)
Packing Group：III
Risk Phrases：R22; R42/43

Nitrofurantoin Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Nitrofurantoin Pricemore >>

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Nitrofurantoin Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:67-20-9)Nitrofurantoin

Order Number:A1204644

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:53

Price ($):187.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:67-20-9)Nitrofurantoin

Order Number:LE12305

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:06

Price ($):discuss personally

Email:18501500038@163.com

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2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:67-20-9)Nitrofurantoin

Purity:99%

Quantity:500g

Price ($):187.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:67-20-9)Nitrofurantoin

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Cas no 67-20-9 (Nitrofurantoin)

Nitrofurantoin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Nitrofurantoin Security Information

Nitrofurantoin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Nitrofurantoin Pricemore >>

Nitrofurantoin Suppliers

Nitrofurantoin Related Literature

Related Categories

67-20-9 (Nitrofurantoin) Related Products